Cas no 116565-92-5 ([1,4]Dioxino[2,3-g]benzothiazole(9CI))

• Product Name: [1,4]Dioxino[2,3-g]benzothiazole(9CI)
• CAS No: 116565-92-5
• MF: C₉H₅NO₂S
• MW: 191.206500768661
• CID: 131284
• PubChem ID: 57357373
• Update Time: 2025-04-19

[1,4]Dioxino[2,3-g]benzothiazole(9CI) Chemical and Physical Properties

Names and Identifiers

• [1,4]Dioxino[2,3-g]benzothiazole(9CI)
• [1,4]dioxino[2,3-g][1,3]benzothiazole
• 116565-92-5
• DTXSID70723653

• Inchi： 1S/C9H5NO2S/c1-2-7-8(12-4-3-11-7)9-6(1)10-5-13-9/h1-5H
• InChI Key： MQUYHNNJRXUVGV-UHFFFAOYSA-N
• SMILES： S1C=NC2=CC=C3C(=C12)OC=CO3

Computed Properties

• Exact Mass: 191.00415
• Monoisotopic Mass: 191.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 59.6Ų

Experimental Properties

• PSA: 31.35

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins